Cas no 71217-21-5 (Sorbitan, tridodecanoate)

• Product Name: Sorbitan, tridodecanoate
• CAS No: 71217-21-5
• MF: C₄₂H₇₈O₈
• MW: 711.063934803009
• CID: 571234
• Update Time: 2023-08-02

Sorbitan, tridodecanoate Chemical and Physical Properties

Names and Identifiers

• Sorbitan, tridodecanoate
• AI3-04599
• Sorbitan, tridodecanoate, poly(oxy-1,2-ethanediyl)-
• Sorbitan,tridodecanoate

• Inchi： 1S/C42H78O8/c1-4-7-10-13-16-19-22-25-28-31-38(44)48-36(34-43)41-42(50-40(46)33-30-27-24-21-18-15-12-9-6-3)37(35-47-41)49-39(45)32-29-26-23-20-17-14-11-8-5-2/h36-37,41-43H,4-35H2,1-3H3/t36-,37+,41-,42-/m1/s1
• InChI Key： WFYQXRLQOPKLJW-JXWCMEKSSA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 38
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing